Cas no 313529-43-0 (3-bromo-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide)

• Product Name: 3-bromo-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide
• CAS No: 313529-43-0
• MF: C₁₄H₁₃BrN₂OS
• MW: 337.234821081162
• CID: 5979609
• PubChem ID: 3975050
• Update Time: 2025-05-22

3-bromo-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-bromo-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide
• 3-bromo-N-(4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)benzamide
• Benzamide, 3-bromo-N-(4,5,6,7-tetrahydro-2-benzothiazolyl)-
• Oprea1_035621
• 313529-43-0
• F0012-0690
• SCHEMBL3139724
• AKOS005189202

• Inchi： 1S/C14H13BrN2OS/c15-10-5-3-4-9(8-10)13(18)17-14-16-11-6-1-2-7-12(11)19-14/h3-5,8H,1-2,6-7H2,(H,16,17,18)
• InChI Key： AAAHVCCQJOYQGA-UHFFFAOYSA-N
• SMILES： C(NC1=NC2CCCCC=2S1)(=O)C1=CC=CC(Br)=C1

Computed Properties

• Exact Mass: 335.99320g/mol
• Monoisotopic Mass: 335.99320g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Density: 1.575±0.06 g/cm3(Predicted)
• pka: 6.87±0.20(Predicted)

Additional information on 3-bromo-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide

Comprehensive Overview of 3-bromo-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide (CAS No. 313529-43-0)

The compound 3-bromo-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide (CAS No. 313529-43-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, combining a benzothiazole core with a brominated benzamide moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for drug discovery, given its ability to interact with biological targets. The CAS No. 313529-43-0 is frequently searched in scientific databases, reflecting its relevance in modern chemistry.

One of the key features of 3-bromo-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide is its versatility. The benzothiazole ring is known for its presence in many bioactive compounds, including antioxidants and antimicrobial agents. Meanwhile, the bromine substitution enhances the molecule's reactivity, making it valuable for further derivatization. This dual functionality aligns with current trends in fragment-based drug design, a hot topic in medicinal chemistry. Users often search for terms like "benzothiazole derivatives" or "brominated amides," highlighting the demand for such compounds.

In the context of green chemistry, 3-bromo-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide has also been explored for its potential in sustainable synthesis. Researchers are investigating eco-friendly catalytic methods to produce this compound, addressing the growing demand for environmentally friendly chemical processes. This aligns with broader industry trends, as evidenced by frequent searches for "green synthesis of heterocycles" and "sustainable amide formation." The compound's CAS No. 313529-43-0 often appears in these discussions, underscoring its importance.

Another area of interest is the compound's potential role in material science. The benzothiazole scaffold is known to contribute to the optical and electronic properties of materials, making 3-bromo-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide a candidate for organic semiconductors or luminescent materials. Queries like "benzothiazole-based materials" and "organic electronic compounds" are common, reflecting the interdisciplinary appeal of this molecule. Its CAS No. 313529-43-0 serves as a critical identifier in these applications.

From a regulatory perspective, 3-bromo-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide is not classified as a hazardous substance, making it accessible for research and development. However, proper handling and disposal protocols should always be followed. The compound's CAS No. 313529-43-0 is often referenced in safety data sheets, ensuring compliance with laboratory standards. Searches for "safe handling of brominated compounds" and "benzothiazole safety" are prevalent, indicating user concerns about responsible usage.

In summary, 3-bromo-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide (CAS No. 313529-43-0) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its benzothiazole and brominated benzamide functionalities make it a valuable tool for researchers. As interest in sustainable chemistry and drug discovery grows, this compound is likely to remain a focal point in scientific inquiry. Its CAS No. 313529-43-0 will continue to be a key identifier in databases and literature, ensuring its visibility in future studies.